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Compound of Interest

Compound Name: 1-Cyclohexyl-2-thiourea

Cat. No.: B1347432

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Cyclohexyl-2-thiourea is a member of the thiourea class of organic compounds, which are
characterized by the presence of a C=S group flanked by two amino groups. Thiourea
derivatives are of significant interest to the pharmaceutical and agrochemical industries due to
their diverse biological activities. These compounds have been reported to possess a wide
range of properties, including enzyme inhibition, and antimicrobial and antifungal activities. This
document provides a technical overview of the physical state and melting point of 1-
Cyclohexyl-2-thiourea, a detailed protocol for its melting point determination, and a
conceptual workflow for the synthesis and biological screening of related derivatives, which is
relevant for drug discovery and development.

Physicochemical Properties of 1-Cyclohexyl-2-
thiourea

1-Cyclohexyl-2-thiourea is a solid at room temperature. Its key physical property, the melting
point, is a critical parameter for its identification and purity assessment.
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Property Value Reference(s)

Physical State Solid General chemical catalogs
Melting Point 162 °C [1]

Molecular Formula C7H14N2S

Molecular Weight 158.26 g/mol

CAS Number 5055-72-1

Experimental Protocol: Melting Point Determination
(Capillary Method)

The melting point of 1-Cyclohexyl-2-thiourea can be accurately determined using the capillary
method with a standard melting point apparatus. This method is widely accepted and provides
a reliable indication of the compound's purity.

Principle

A small, powdered sample of the crystalline solid is heated in a sealed capillary tube at a
controlled rate. The temperature at which the substance transitions from a solid to a liquid is
observed and recorded as the melting point. Pure crystalline compounds typically exhibit a
sharp melting point range of 0.5-1.0°C.

Materials and Apparatus

e 1-Cyclohexyl-2-thiourea sample

e Melting point capillary tubes (sealed at one end)

» Melting point apparatus with a heating block, thermometer, and viewing lens
e Mortar and pestle

e Spatula

Procedure
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e Sample Preparation:
o Ensure the 1-Cyclohexyl-2-thiourea sample is completely dry.

o Place a small amount of the sample in a clean, dry mortar and gently grind it into a fine,
uniform powder using a pestle.

e Loading the Capillary Tube:

o Press the open end of a capillary tube into the powdered sample. A small amount of the
powder will enter the tube.

o Invert the tube and gently tap its sealed end on a hard surface to pack the powder into the
bottom.

o Repeat until a packed column of 2-3 mm in height is achieved at the bottom of the tube.
e Melting Point Measurement:

o Turn on the melting point apparatus and allow it to stabilize.

o Insert the loaded capillary tube into the sample holder of the apparatus.

o If the approximate melting point is known (162 °C), set the apparatus to heat rapidly to a
temperature about 15-20 °C below the expected melting point.

o Once the temperature is near the expected melting point, reduce the heating rate to 1-2 °C
per minute to ensure accurate observation.

o Observe the sample through the magnifying lens.

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Continue to observe and record the temperature at which the last solid crystal melts (the
end of the melting range).

» Data Recording and Interpretation:
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o The melting point is reported as a range from the temperature of initial melting to the
temperature of complete melting.

o A sharp melting range close to the literature value indicates a high degree of purity. A
broad melting range (greater than 2 °C) may suggest the presence of impurities.

Application in Drug Discovery: A Conceptual
Workflow

Thiourea derivatives are valuable scaffolds in drug discovery. The following section outlines a
conceptual workflow for the synthesis and biological screening of novel N-cyclohexylthiourea
analogs, targeting enzyme inhibition as a therapeutic strategy.[2][3][4]

Synthesis of N-Cyclohexylthiourea Derivatives

A common method for the synthesis of N-substituted thioureas involves the reaction of an
isothiocyanate with a primary or secondary amine. For N-cyclohexylthiourea derivatives,
cyclohexyl isothiocyanate can be reacted with various amines to generate a library of
compounds.
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Figure 1. Synthetic workflow for N-cyclohexylthiourea derivatives.

Biological Screening: Enzyme Inhibition Assay
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Given that thiourea derivatives have shown inhibitory activity against enzymes like
acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), a logical next step is to screen
the synthesized library for such activity.[2][4]

Screening Process

Synthesized N-Cyclohexylthiourea
Derivative Library

l

Enzyme Inhibition Assay
(e.g., AChE/BChE)

Measure Activity

[ Data Analysis (IC50 determination) j

Identify Potent Inhibitors

[ Hit Compound Identification j

Lead Optimization

[ Structure-Activity Relationship (SAR) Studies j

[ Lead Optimization j
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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